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Compound of Interest

Compound Name: Hsd17B13-IN-80

Cat. No.: B12367912 Get Quote

Essential Safety and Handling Guide for Hsd17B13-
IN-80
Disclaimer: As a novel research chemical, Hsd17B13-IN-80 lacks a specific Safety Data Sheet

(SDS). The following guidance is based on best practices for handling new, uncharacterized

small molecule inhibitors. A thorough risk assessment should be conducted by the user's

institution prior to handling.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Hsd17B13-IN-80, a potent inhibitor of 17β-

Hydroxysteroid dehydrogenase 13 (HSD17B13) used in nonalcoholic fatty liver disease

(NAFLD) research.

Quantitative Data Summary
Below is a summary of the available quantitative data for a deuterated version of the inhibitor,

Hsd17B13-IN-80-d3. This information is provided as a reference, and users should consult the

Certificate of Analysis for their specific compound lot.
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Parameter Value Source

IC50 (Estradiol) <0.1 μM MedChemExpress[1]

Storage (Solid)

Room temperature (in

continental US) or as specified

in the Certificate of Analysis.

MedChemExpress[1]

Storage (Solution)

Follow general guidelines for

small molecules: aliquot and

store at -20°C or -80°C to

minimize freeze-thaw cycles.

General Laboratory Practice

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Hsd17B13-IN-80 from receipt to

preparation for experimental use.

Personal Protective Equipment (PPE)
Before handling the compound, ensure the following PPE is worn:

Safety Goggles: To protect eyes from splashes.

Lab Coat: To protect skin and clothing.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if

contaminated.

Face Mask: Recommended, especially when handling the powdered form, to prevent

inhalation.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Record the product details, including lot number and arrival date, in the lab inventory.
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Store: Store the compound as recommended on the Certificate of Analysis, typically at room

temperature for the solid form.[1] Once in solution, it is advisable to store aliquots at -20°C or

-80°C.

Preparation of Stock Solution
All work with the solid compound and concentrated solutions should be performed in a certified

chemical fume hood.

Weighing: Carefully weigh the required amount of the powdered compound. Avoid creating

dust.

Dissolving: Use an appropriate solvent, such as dimethyl sulfoxide (DMSO), to dissolve the

compound to the desired stock concentration.[2]

Aliquoting: Divide the stock solution into smaller, single-use aliquots to prevent

contamination and degradation from repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage: Store the aliquots in a freezer at -20°C or -80°C.

Experimental Workflow Diagram
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Identify Waste Type

Segregate into Labeled Containers

Waste Generated from Hsd17B13-IN-80 Use

Solid Compound Liquid Solutions Contaminated Labware (Tips, Tubes, Gloves)

Hazardous Solid Waste Container Hazardous Liquid Waste Container Hazardous Solid Waste Container

Dispose via Institutional EHS Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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